Cas no 412021-98-8 (5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde)

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde structure
412021-98-8 structure
Product Name:5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
CAS No:412021-98-8
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD12027461
CID:926692
PubChem ID:25219845
Update Time:2025-04-19

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,5-hydroxy-2-methyl-(9CI)
    • 5-HYDROXY-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
    • S11513
    • 2-methyl-3-formyl-5-hydroxyindole
    • STK504698
    • DB-349953
    • DTXSID80649294
    • 412021-98-8
    • CS-0367142
    • A873113
    • AKOS006318227
    • 5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
    • MDL: MFCD12027461
    • Inchi: 1S/C10H9NO2/c1-6-9(5-12)8-4-7(13)2-3-10(8)11-6/h2-5,11,13H,1H3
    • InChI Key: VZXIOENIXSKBHV-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C(C=O)=C(C)N2

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 1.99440

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM125193-1g
5-hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8 95%
1g
$297 2021-08-05
Alichem
A199007929-1g
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8 95%
1g
$400.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038807-1g
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
1g
5136.0CNY 2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038807-500mg
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
500mg
3072.0CNY 2021-07-06
TRC
H949403-5mg
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
5mg
$ 50.00 2022-06-04
TRC
H949403-10mg
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
10mg
$ 65.00 2022-06-04
TRC
H949403-50mg
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
50mg
$ 95.00 2022-06-04
Chemenu
CM125193-1g
5-hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8 95%+
1g
$*** 2023-03-30
Matrix Scientific
038807-1g
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
1g
$316.00 2023-09-09
Matrix Scientific
038807-500mg
5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
412021-98-8
500mg
$189.00 2023-09-09
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.